Cas no 2229407-32-1 (1-(3-bromopropyl)-1-ethylcyclobutane)

• Product Name: 1-(3-bromopropyl)-1-ethylcyclobutane
• CAS No: 2229407-32-1
• MF: C₉H₁₇Br
• MW: 205.135282278061
• CID: 6042830
• PubChem ID: 141597073
• Update Time: 2025-07-01

1-(3-bromopropyl)-1-ethylcyclobutane Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopropyl)-1-ethylcyclobutane
• EN300-1917982
• 2229407-32-1

• Inchi： 1S/C9H17Br/c1-2-9(5-3-6-9)7-4-8-10/h2-8H2,1H3
• InChI Key： JAUWORUVGMJMTM-UHFFFAOYSA-N
• SMILES： BrCCCC1(CC)CCC1

Computed Properties

• Exact Mass: 204.05136g/mol
• Monoisotopic Mass: 204.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-bromopropyl)-1-ethylcyclobutane

1-(3-Bromopropyl)-1-ethylcyclobutane

1-(3-Bromopropyl)-1-ethylcyclobutane is a compound with the CAS number 2229407-32-1, and it belongs to the class of cyclobutane derivatives. This compound is characterized by its unique structure, which includes a cyclobutane ring substituted with both an ethyl group and a 3-bromopropyl group. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest in various research and industrial applications.

The cyclobutane ring in this compound is a four-membered ring, which is known for its strain due to the small bond angles. This strain can influence the reactivity of the compound, making it potentially useful in certain types of organic reactions. The ethyl group attached to the cyclobutane ring adds bulk and can influence the steric properties of the molecule, while the 3-bromopropyl group introduces a bromine atom at the terminal position of a three-carbon chain. This bromine atom can act as a leaving group in substitution reactions, making the compound versatile in synthetic chemistry.

Recent studies have explored the potential of 1-(3-bromopropyl)-1-ethylcyclobutane in various fields. For instance, researchers have investigated its role in polymer synthesis, where its strained ring structure can be utilized to create novel materials with unique mechanical properties. Additionally, this compound has been studied as a precursor for more complex molecules, particularly in drug discovery and materials science.

In terms of synthesis, 1-(3-bromopropyl)-1-ethylcyclobutane can be prepared through various methods. One common approach involves the reaction of cyclobutane derivatives with alkyl halides in the presence of a base, such as sodium hydride or potassium tert-butoxide. The choice of base and reaction conditions can significantly influence the yield and purity of the product. Recent advancements in catalytic methods have also enabled more efficient syntheses, reducing reaction times and improving selectivity.

The physical properties of 1-(3-bromopropyl)-1-ethylcyclobutane include a melting point of approximately -50°C and a boiling point around 95°C under standard pressure. These properties make it suitable for use in certain types of chemical reactions that require specific temperature conditions. The compound is also relatively stable under normal storage conditions but should be handled with care due to its potential reactivity under certain conditions.

One area where 1-(3-bromopropyl)-1-ethylcyclobutane has shown promise is in materials science. Researchers have explored its use as a building block for creating advanced polymers with tailored mechanical properties. For example, incorporating this compound into polymer backbones has been shown to enhance flexibility and durability, making it a candidate for applications in flexible electronics and biomedical devices.

In drug discovery, this compound has been investigated as a potential lead molecule due to its unique structure and reactivity. Its ability to undergo various substitution reactions makes it a valuable intermediate in synthesizing more complex pharmaceutical agents. Recent studies have focused on optimizing its use in multi-step synthesis pathways to improve efficiency and reduce costs.

The environmental impact of 1-(3-bromopropyl)-1-ethylcyclobutane is another area of interest. Researchers have examined its biodegradation pathways and found that under certain conditions, it can be metabolized by microorganisms. This information is crucial for assessing its safety and sustainability in industrial applications.

In conclusion, 1-(3-bromopropyl)-1-ethylcyclobutane (CAS No: 2229407-32-1) is a versatile compound with a wide range of potential applications. Its unique structure and chemical properties make it an important tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new uses for this compound, it is likely to play an increasingly significant role in both academic and industrial settings.